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Compound of Interest

Compound Name: Metolcarb

Cat. No.: B1676512 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

Metolcarb, a carbamate insecticide. It is intended for researchers, scientists, and drug

development professionals who may handle this compound in a laboratory setting. Adherence

to these procedures is critical to ensure personnel safety and environmental protection.

Metolcarb is classified as toxic if swallowed or in contact with skin, and it is toxic to aquatic life

with long-lasting effects.

Immediate Safety and Handling
Before any disposal procedures, ensure that all personnel are equipped with the appropriate

Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling Metolcarb
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PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)

Eye Protection Safety glasses with side shields or goggles

Skin and Body
Laboratory coat, long pants, and closed-toe

shoes

Respiratory
Use in a well-ventilated area or chemical fume

hood

Disposal Procedures
The primary and recommended method for the disposal of Metolcarb is through a licensed

hazardous waste disposal facility. This typically involves incineration at a permitted hazardous

waste incinerator.[1]

For small quantities of Metolcarb waste generated in a laboratory setting, a chemical

degradation procedure via alkaline hydrolysis can be employed to neutralize the active

compound before collection by a licensed waste disposal service. Carbamate insecticides like

Metolcarb are susceptible to alkaline hydrolysis, which breaks down the toxic carbamate ester.

[2][3]

Experimental Protocol: Alkaline Hydrolysis for
Laboratory-Scale Metolcarb Waste
This protocol is intended for the degradation of small quantities (milligrams to a few grams) of

Metolcarb waste.

Materials:

Metolcarb waste (solid or in a solvent that is miscible with water and does not react with

NaOH)

Sodium hydroxide (NaOH) solution (e.g., 1 M)

Hydrochloric acid (HCl) solution (e.g., 1 M) for neutralization
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pH indicator strips or a pH meter

Appropriate glass container for the reaction

Stir plate and stir bar

Procedure:

Preparation: Conduct the entire procedure in a certified chemical fume hood. Ensure all

necessary PPE is worn.

Dissolution: If the Metolcarb waste is solid, dissolve it in a minimal amount of a suitable

water-miscible solvent (e.g., acetone, ethanol). If it is already in a compatible organic

solvent, proceed to the next step.

Hydrolysis:

Slowly add the Metolcarb solution to a larger volume of 1 M sodium hydroxide solution

while stirring. The final pH of the solution should be greater than 12.

Allow the reaction to proceed at room temperature for at least 3 hours to ensure complete

hydrolysis. Metolcarb has a reported half-life of 2.8 hours in freshwater at pH 9, and

increasing the pH will accelerate this process.[4]

Neutralization:

Slowly and carefully add 1 M hydrochloric acid to the reaction mixture while continuously

stirring to neutralize the excess sodium hydroxide.

Monitor the pH of the solution using pH strips or a pH meter. The target pH is between 6.0

and 8.0.

Collection and Disposal:

Once neutralized, the solution should be transferred to a properly labeled hazardous

waste container for aqueous waste.
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Arrange for pickup by your institution's environmental health and safety (EHS) department

or a licensed hazardous waste contractor.

Decontamination Procedures
All laboratory equipment and surfaces contaminated with Metolcarb must be thoroughly

decontaminated.

Decontamination of Glassware and Equipment
Initial Rinse: Rinse the contaminated glassware and equipment with a suitable solvent (e.g.,

acetone, ethanol) to remove the bulk of the Metolcarb. Collect this rinsate as hazardous

waste.

Alkaline Wash: Wash the rinsed items with a laboratory detergent solution that has been

made basic (pH > 10) with the addition of sodium hydroxide.

Final Rinse: Thoroughly rinse with deionized water.

Decontamination of Work Surfaces
Absorb Spills: For any spills, first absorb the material with an inert absorbent (e.g.,

vermiculite, sand).

Wipe Down: Wipe the contaminated surface with a cloth or paper towel soaked in a basic

detergent solution.

Rinse: Wipe the surface with a clean, water-dampened cloth to remove any detergent

residue.

Quantitative Data Summary
The following table summarizes key quantitative data relevant to the safe handling and

disposal of Metolcarb.

Table 2: Metolcarb Hazard and Disposal Data
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Parameter Value Citation(s)

Acute Oral Toxicity Toxic if swallowed [5]

Acute Dermal Toxicity Toxic in contact with skin

Aquatic Toxicity
Toxic to aquatic life with long

lasting effects

Primary Disposal Method

Incineration by a licensed

hazardous waste disposal

facility

Chemical Degradation
Susceptible to alkaline

hydrolysis

Hydrolysis Half-life 2.8 hours in freshwater at pH 9

Hazardous Decomposition

Emits toxic fumes of nitrogen

oxides when heated to

decomposition

Logical Workflow for Metolcarb Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Metolcarb waste in a laboratory setting.
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Caption: Metolcarb Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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